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Introduction

UranyLess is a non-radioactive contrast agent used in transmission electron microscopy (TEM)
as a substitute for uranyl acetate.[1][2] It is a proprietary mixture of lanthanides in an aqueous
solution that provides strong contrast for a wide variety of biological samples.[3][4] UranyLess
has been successfully tested on numerous animal and plant tissues, including intestine,
muscle, liver, kidney, nerve, and cell cultures, as well as for negative staining of bacteria,
bacteriophages, and polymers.[1][4][5] This document provides detailed protocols for the
application of UranyLess for classic double-contrast staining and negative staining of ultrathin
sections.
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Feature Specification Source(s)
N Proprietary mix of lanthanides

Composition ] ] [6]
(<1%) in aqueous solution

pH 6.8-7.0 [51[7118]
Room temperature, away from

Storage ] ) [518]
direct sunlight

Shelf Life One year [8]

Sensitivity Not sensitive to air or light [5][9][10][11]
30ml airless bottle (stains

Packaging ~1500 grids), 200ml bottle for [31[51I8]

automated stainers

Safety Precautions

UranyLess is a safer alternative to the radioactive uranyl acetate but should still be handled

with care.

» Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[6][12]

e Handling: Do not eat, drink, or smoke when using this product. Use in a well-ventilated area

or fume hood. Avoid breathing dust, fumes, gas, mist, vapors, or spray.[6][12]

o First Aid:

o

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[6][12]

o

[6][12]

o

center or doctor if you feel unwell.[12]

Skin: Wash with plenty of water and soap. If skin irritation occurs, seek medical attention.

Inhalation: Remove person to fresh air and keep comfortable for breathing. Call a poison
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» Disposal: Dispose of contents and container to an authorized waste collection point,
following regulations for heavy metal waste.[3][6]

Experimental Protocols
Protocol 1: Classic Double Contrast Staining
(UranyLess and Lead Citrate)

This protocol is suitable for biological samples fixed with conventional methods (e.g.,
glutaraldehyde, osmium tetroxide) and embedded in epoxy (e.g., Epon, Araldite, Spurr) or
acrylic (e.g., LRWhite, HM20) resins.[5][7][9][10][11][13] It is highly recommended to follow up
UranyLess staining with a lead citrate counterstain to enhance contrast.[3][5][7]

Materials:

UranyLess solution

o Lead Citrate solution (e.g., Reynolds' formula)[5][10][11]

» Hydrophobic surface (e.g., Parafilm)

» Fine-tipped tweezers

o Filter paper

 Distilled water (freshly prepared and degassed for rinsing after lead citrate)

e 0.01 N NaOH solution (optional, for rinsing after lead citrate)[10][11]

NaOH pellets (to create a CO2-free atmosphere for lead citrate incubation)

Procedure:

e UranyLess Staining:

o Place a drop of UranyLess solution onto a clean, hydrophobic surface.[5][9][10][11][13]

o Carefully place the grid with the ultrathin section onto the drop of UranyLess.
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[e]

Incubate for 1 to 2 minutes at room temperature.[5][7][9][10][11][13]

Using tweezers, pick up the grid and blot the excess solution with filter paper.[5][9][10][11]
[13]

Wash the grid by rinsing with distilled water.[5][9][11][13] Note: For tissues rich in lipids,
reducing water wash times may improve contrast as UranyLess does not fix to the tissue
and can be washed away.[7]

Allow the grid to air dry completely.[5][10][11][13]

o Lead Citrate Counterstaining:

In a petri dish containing NaOH pellets to create a CO2-free atmosphere, place a drop of
lead citrate solution on a hydrophobic surface.[7][10]

Place the dry, UranyLess-stained grid onto the drop of lead citrate.
Incubate for 1 minute.[10][11]

Remove the grid and immediately rinse thoroughly with freshly prepared, degassed
distilled water or a 0.01N NaOH solution.[9][10][11]

Blot the grid with filter paper and allow it to dry completely before viewing in the TEM.[10]
[11]

Quantitative Staining Parameters

Step Reagent Incubation Time Washing

1 UranylLess 1 - 2 minutes Distilled water rinse
Freshly prepared

2 Lead Citrate 1 minute distilled water or
0.01N NaOH

Protocol 2: Negative Staining
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This technique is used for visualizing the morphology of isolated particles such as viruses,
bacteria, proteins, nanopatrticles, and liposomes.[4][7][9][11]

Materials:

e UranyLess solution

o Sample suspension (~10 pl)

e Formvar-carbon coated TEM grid

o Hydrophobic surface (e.g., Parafilm)

e Fine-tipped tweezers

Filter paper

Procedure:

Place a drop of your sample suspension and a separate drop of UranyLess onto a
hydrophobic surface.[4][7][9][11]

e Place the formvar-carbon coated grid on the drop of the sample suspension for
approximately 1 minute.[4][7][9][11]

 Blot the grid with filter paper to remove excess sample.[4][7][9][11]

o Transfer the grid to the drop of UranyLess and incubate for 1 minute.[4][7][9][11]

 Blot the grid again with filter paper to remove excess stain.[4][7][9][11]

» Allow the grid to air dry for at least 5 minutes before observation in the TEM.[4][7][9][11]

Special Considerations and Formulations

o Automated Staining: For automated systems like the Leica EM Stain, a 200ml bottle of
UranyLess is available.[7] When using automated stainers, it is crucial not to wash for longer
than 10 minutes to avoid losing contrast.[1][5][8][14]
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e Dense and Lipid-Rich Tissues: For tissues that are difficult to contrast, such as those rich in
collagen or lipids, an ethanolic solution of UranyLess is available.[7][14] The recommended
protocol involves staining for 2 to 8 minutes, followed by washing with 30% ethanol.[14]

o Cryo-Applications: An anhydrous UranyLess in acetone is formulated for cryo-fixation and
automatic freeze substitution (AFS) applications.[7] When used with OsO4, a specific
protocol should be followed to prevent undesirable interactions.[7]

Troubleshooting and Technical Tips

» Precipitates: If any precipitate is observed in the UranyLess or lead citrate solutions, filter the
solution before use.[9][10][11]

» Refrigeration: Do not store UranyLess or lead citrate in the refrigerator.[9][11] If they have
been refrigerated, allow them to return to room temperature before use to ensure consistent

staining times.[10][11]

 Intense Staining: If the staining is too intense, you can wash the grid with water for an
additional minute.[4][13]

o Weak Contrast: For lipid-rich tissues, reduce the duration of the water washes after

UranyLess incubation.[7]

Visualized Workflows
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Protocol 1: Classic Double Contrast Staining

Glace grid on UranyLess drop (1-2 minD

y

(Blot with filter paper)

y

(Wash with distilled water)

y

(Air dry completela

y

Glace grid on Lead Citrate drop (1 minD

in CO2-free atmosphere

y

(Blot with filter paper)

y

(Rinse with fresh distilled water)

y

Gir dry and observe in TEM)

Click to download full resolution via product page

Caption: Workflow for classic double contrast staining.
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Protocol 2: Negative Staining

Glace grid on sample drop (1 minD
4

(Blot with filter papeD

4
Glace grid on UranyLess drop (1 minD

4
(Blot with filter paper)

y

(Air dry (5 min) and observe in TEM)

Click to download full resolution via product page

Caption: Workflow for negative staining of particulate samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for UranyLess Staining
of Ultrathin Sections]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15597215/docs#application-notes-and-protocols-for-
uranyless-staining-of-ultrathin-sections]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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